4-(1-Pyrrolidin-1-yl-ethyl)-phenylamine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 4-(1-pyrrolidin-1-ylethyl)aniline
• InChI: InChI=1S/C12H18N2/c1-10(14-8-2-3-9-14)11-4-6-12(13)7-5-11/h4-7,10H,2-3,8-9,13H2,1H3
• InChI Key: VTHAYHQWOGVFFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N)N2CCCC2

Description

4-(1-Pyrrolidin-1-yl-ethyl)-phenylamine is an aromatic amine characterized by a phenyl ring substituted with a pyrrolidine moiety via an ethyl linker. Pyrrolidine, a five-membered saturated heterocycle containing one nitrogen atom, confers unique electronic and steric properties to the compound. This structural motif is common in medicinal chemistry, where such amines serve as intermediates for synthesizing bioactive molecules, including kinase inhibitors and central nervous system (CNS) agents .

Applications may include drug development, materials science (e.g., self-healing polymers), or as a precursor for click chemistry-enabled probes due to the reactivity of its amine group .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Differences

Key structural variations among phenylamine derivatives include:

• Heterocyclic substituents : Pyrrolidine (5-membered), piperidine (6-membered, saturated), and piperazine (6-membered, two nitrogen atoms).
• Substituent positions and electronic effects : Electron-donating (e.g., methyl, methoxy) or withdrawing groups (e.g., bromo, nitro) on the phenyl ring or heterocycle.

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Features
4-(1-Pyrrolidin-1-yl-ethyl)-phenylamine*	C12H18N2	~190.29†	Pyrrolidine (5-membered ring)	Flexible ethyl linker, amine reactivity
4-(4-Methylpiperazin-1-yl)phenylamine	C11H16N3	190.27	Piperazine (N-methyl)	Enhanced solubility, drug intermediate
4-(1-Methylpiperidin-4-yl)aniline	C12H18N2	190.29	Piperidine (N-methyl)	Rigid structure, CNS drug applications
4-(2-Methylimidazol-1-yl)phenylamine	C10H11N3	173.22	Imidazole (2-methyl)	High polarity, metal coordination sites
MDMA (Methylenedioxy-substituted)	C11H15NO2	193.24	3,4-Methylenedioxy	Psychoactive properties

*Inferred from analogous compounds; †Calculated based on C12H18N2.

Preparation Methods

Reaction Mechanism and Conditions

• Nucleophilic Substitution :
  Pyrrolidine, a strong nucleophile, reacts with 4-nitrophenethyl bromide in a polar aprotic solvent (e.g., dimethylformamide or tetrahydrofuran) under basic conditions (e.g., potassium carbonate). The reaction proceeds via an SN2 mechanism, displacing the bromide ion to form 4-nitro-2-(pyrrolidin-1-yl)ethylbenzene.

  $$\text{4-NO}_2\text{-C}_6\text{H}_4\text{-CH}_2\text{CH}_2\text{Br} + \text{C}_4\text{H}_8\text{N} \rightarrow \text{4-NO}_2\text{-C}_6\text{H}_4\text{-CH}_2\text{CH}_2\text{-N}(\text{C}_4\text{H}_8) + \text{HBr}$$

• Nitro Group Reduction :
  The nitro intermediate is reduced to the primary amine using catalytic hydrogenation (H₂/Pd-C) or tin(II) chloride in hydrochloric acid. This step yields the free base, 4-(2-pyrrolidin-1-yl-ethyl)-phenylamine.

Key Data:

Parameter	Value	Source
Molecular Formula	C₁₂H₁₈N₂
Molecular Weight	190.29 g/mol (free base)
CAS Number	168897-20-9 (free base)

Reductive Amination of Ketone Precursors

Reductive amination offers an alternative pathway, particularly for introducing the ethyl-pyrrolidine moiety. This method avoids the use of halogenated intermediates and leverages imine formation followed by reduction.

Procedure:

• Imine Formation :
  4-Aminophenylacetone reacts with pyrrolidine in the presence of propionic acid, forming a Schiff base intermediate.

  $$\text{4-NH}_2\text{-C}_6\text{H}_4\text{-CO-CH}_3 + \text{C}_4\text{H}_8\text{N} \rightarrow \text{4-NH}_2\text{-C}_6\text{H}_4\text{-C}(=\text{NH-C}_4\text{H}_8)\text{-CH}_3 + \text{H}_2\text{O}$$

• Reduction :
  Sodium borohydride (NaBH₄) reduces the imine to the secondary amine, yielding 4-(2-pyrrolidin-1-yl-ethyl)-phenylamine.

Optimization Notes:

• Solvent : Methanol or ethanol enhances reaction efficiency.

• Temperature : Room temperature suffices for imine formation, while reduction proceeds optimally at 0–5°C.

Protection-Deprotection Strategies

To mitigate side reactions during alkylation, the aniline group is often protected. A common approach involves acetylation followed by deprotection.

Steps:

• Acetylation :
  4-Nitrophenethyl alcohol is acetylated using acetic anhydride to form 4-nitroacetanilide ethyl alcohol.

• Alkylation :
  The hydroxyl group is converted to a bromide (using PBr₃), followed by reaction with pyrrolidine.

• Deprotection :
  Acidic hydrolysis (HCl/H₂O) removes the acetyl group, yielding the free amine.

Salt Formation and Purification

The dihydrochloride salt form (CAS 1185304-83-9) is frequently prepared for enhanced stability.

Method:

• The free base is treated with hydrochloric acid (HCl) in anhydrous ether, precipitating the dihydrochloride salt.

$$\text{C}$${12}\text{H}{18}\text{N}2 + 2\text{HCl} \rightarrow \text{C}{12}\text{H}{20}\text{Cl}2\text{N}_2

Salt Properties:

Parameter	Value	Source
Molecular Formula	C₁₂H₂₀Cl₂N₂
Molecular Weight	263.20 g/mol

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield*
Alkylation	High atom economy	Requires halogenated precursors	~60–70%
Reductive Amination	Avoids halogens	Sensitive to steric hindrance	~50–65%
Protection-Deprotection	Prevents side reactions	Additional steps increase cost	~40–55%

*Yields estimated from analogous reactions in literature .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-(1-Pyrrolidin-1-yl-ethyl)-phenylamine, and how can reaction conditions be systematically optimized?

• Methodology : Use factorial experimental design to evaluate variables such as solvent polarity, temperature, and catalyst type. For example, a 2³ factorial design can identify interactions between reagents like pyrrolidine derivatives and ethyl-phenylamine precursors. Track yield and purity via HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy to validate reproducibility .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing 4-(1-Pyrrolidin-1-yl-ethyl)-phenylamine and its intermediates?

• Methodology :

• NMR : Assign peaks for pyrrolidine protons (δ 2.5–3.5 ppm) and aromatic protons (δ 6.5–7.5 ppm) to confirm regiochemistry.
• HPLC-MS : Monitor purity (>98%) and detect impurities (e.g., unreacted starting materials) using C18 columns with acetonitrile/water gradients .
• FT-IR : Validate functional groups (e.g., NH₂ stretch at ~3400 cm⁻¹) .

Q. How can researchers screen the biological activity of 4-(1-Pyrrolidin-1-yl-ethyl)-phenylamine in preliminary assays?

• Methodology :

• In vitro receptor binding assays : Test affinity for serotonin or dopamine receptors due to structural similarity to phenethylamines .
• Cytotoxicity screening : Use MTT assays on human cell lines (e.g., HEK-293) to establish safe concentration ranges (<100 µM) .

Advanced Research Questions

Q. What mechanistic insights explain the compound’s interaction with biological targets, and how can these be validated experimentally?

• Methodology :

• Molecular docking simulations : Model interactions with G-protein-coupled receptors (GPCRs) using software like AutoDock Vina. Compare binding energies with known ligands (e.g., dopamine) .
• Site-directed mutagenesis : Modify receptor residues (e.g., transmembrane domain) to assess binding specificity .

Q. How should researchers resolve contradictions in pharmacological data, such as conflicting IC₅₀ values across studies?

• Methodology :

• Meta-analysis : Pool data from multiple studies, adjusting for variables like assay type (e.g., radioligand vs. fluorescence-based).
• Standardized protocols : Adopt CRDC guidelines (e.g., RDF2050108 for process control) to minimize variability in cell culture conditions or reagent batches .

Q. What computational approaches are suitable for predicting the compound’s reactivity and stability under varying environmental conditions?

• Methodology :

• DFT (Density Functional Theory) : Calculate electron density maps to identify nucleophilic/electrophilic sites.
• Accelerated stability testing : Expose the compound to heat (40–60°C), humidity (75% RH), and UV light to model degradation pathways .

Q. How can researchers design experiments to evaluate the compound’s stability in biological matrices (e.g., plasma, liver microsomes)?

• Methodology :

• LC-MS/MS quantification : Spike the compound into rat plasma and measure half-life (t₁/₂) at 37°C.
• CYP450 inhibition assays : Use human liver microsomes to identify metabolic pathways (e.g., CYP3A4-mediated oxidation) .

Q. What strategies are recommended for establishing structure-activity relationships (SAR) for derivatives of 4-(1-Pyrrolidin-1-yl-ethyl)-phenylamine?

• Methodology :

• Parallel synthesis : Modify substituents (e.g., halogenation at the phenyl ring or alkyl chain elongation) and test bioactivity.
• QSAR modeling : Use partial least squares (PLS) regression to correlate logP, polar surface area, and IC₅₀ values .

Methodological Framework Table

Research Objective	Key Techniques	Evidence Reference
Synthesis Optimization	Factorial design, HPLC purity validation
Biological Screening	Radioligand binding, MTT assays
Data Contradiction Resolution	Meta-analysis, CRDC protocols
Mechanistic Studies	Docking simulations, mutagenesis